Cas no 915721-06-1 (4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester
• CAS No: 915721-06-1
• MF: C₆H₇BrN₂O₂S
• MW: 251.100979089737
• CID: 2132606
• PubChem ID: 121393589
• Update Time: 2025-04-21

4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, methyl ester
• SCHEMBL17819106
• methyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate
• MPAFPVFKXUZQGL-UHFFFAOYSA-N
• methyl 2-bromo-5-(methylamino)thiazole-4-carboxylate
• 971-691-2
• 915721-06-1
• EN300-6511229
• 4-Thiazolecarboxylic acid,2-bromo-5-(methylamino)-,methyl ester

• Inchi： 1S/C6H7BrN2O2S/c1-8-4-3(5(10)11-2)9-6(7)12-4/h8H,1-2H3
• InChI Key： MPAFPVFKXUZQGL-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(NC)S1

Computed Properties

• Exact Mass: 249.94116Da
• Monoisotopic Mass: 249.94116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų